molecular formula C12H11F3N2 B8273599 6-(trifluoromethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

6-(trifluoromethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

Cat. No.: B8273599
M. Wt: 240.22 g/mol
InChI Key: YKMAEZBLMJBNJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(trifluoromethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is a useful research compound. Its molecular formula is C12H11F3N2 and its molecular weight is 240.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11F3N2

Molecular Weight

240.22 g/mol

IUPAC Name

6-(trifluoromethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

InChI

InChI=1S/C12H11F3N2/c13-12(14,15)9-3-1-2-7-8-6-16-5-4-10(8)17-11(7)9/h1-3,16-17H,4-6H2

InChI Key

YKMAEZBLMJBNJS-UHFFFAOYSA-N

Canonical SMILES

C1CNCC2=C1NC3=C2C=CC=C3C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 4-piperidone.HCl (1.36 g, 10.0 mmol) and 2-trifluoromethylphenylhydrazine.HCl (2.13 g, 10.0 mmol) in acetic acid (50 mL) was added the 1.0 M borontrifluoride etherate (2.46 mL, 20.0 mmol) and the reaction stirred at 90° C. for 8 hours and then allowed to cool. The mixture was concentrated in vacuo and ethanol (ca 20 mL) added and then cooled to 0° C., the solid was filtered off and the mother liquor was concentrated in vacuo and water (adjusted to pH 14 with 2M NaOH) added to the residue. The solid was filtered off and washed with water and dried under high vacuum.
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1.36 g
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2.13 g
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2.46 mL
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50 mL
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